Cas no 1213108-25-8 ((1R)-1-3-chloro-4-(trifluoromethyl)phenylethan-1-amine)

• Product Name: (1R)-1-3-chloro-4-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1213108-25-8
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• MDL: MFCD24419924
• CID: 4563207
• PubChem ID: 91844844
• Update Time: 2025-10-20

(1R)-1-3-chloro-4-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[3-CHLORO-4-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
• (1R)-1-3-chloro-4-(trifluoromethyl)phenylethan-1-amine

• MDL： MFCD24419924
• Inchi： 1S/C9H9ClF3N/c1-5(14)6-2-3-7(8(10)4-6)9(11,12)13/h2-5H,14H2,1H3/t5-/m1/s1
• InChI Key： FRTKYTPNAHAITD-RXMQYKEDSA-N
• SMILES： N[C@@H](C1=CC=C(C(F)(F)F)C(Cl)=C1)C

Additional information on (1R)-1-3-chloro-4-(trifluoromethyl)phenylethan-1-amine

Comprehensive Overview of (1R)-1-3-chloro-4-(trifluoromethyl)phenylethan-1-amine (CAS No. 1213108-25-8)

(1R)-1-3-chloro-4-(trifluoromethyl)phenylethan-1-amine (CAS No. 1213108-25-8) is a chiral amine compound with significant potential in pharmaceutical and agrochemical applications. This compound features a unique trifluoromethyl group and a chloro-substituted phenyl ring, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its stereospecific properties and versatility in drug development.

The CAS number 1213108-25-8 is a critical identifier for this compound, ensuring precise tracking in chemical databases and regulatory frameworks. The (1R)-1-3-chloro-4-(trifluoromethyl)phenylethan-1-amine structure is characterized by its chiral center, which plays a pivotal role in its biological activity. This specificity is particularly relevant in the context of enantioselective synthesis, a hot topic in modern medicinal chemistry.

One of the most searched questions related to this compound is: "What are the applications of (1R)-1-3-chloro-4-(trifluoromethyl)phenylethan-1-amine in drug discovery?" The answer lies in its utility as a building block for active pharmaceutical ingredients (APIs). Its trifluoromethyl group enhances metabolic stability and bioavailability, making it a preferred choice for designing novel therapeutics. Recent studies highlight its potential in targeting neurological disorders and inflammatory diseases, aligning with current trends in precision medicine.

Another frequently asked question is: "How is (1R)-1-3-chloro-4-(trifluoromethyl)phenylethan-1-amine synthesized?" The synthesis typically involves asymmetric hydrogenation or resolution techniques to achieve the desired (R)-enantiomer. Advances in catalytic methods, such as organocatalysis and biocatalysis, have improved the efficiency and sustainability of its production, addressing the growing demand for greener chemistry practices.

The agrochemical sector also benefits from CAS 1213108-25-8, as it serves as a precursor for herbicides and fungicides. The trifluoromethyl group’s electron-withdrawing properties enhance the efficacy of these agrochemicals, contributing to crop protection and yield optimization. This application is particularly relevant given the global focus on sustainable agriculture and food security.

From a market perspective, the demand for (1R)-1-3-chloro-4-(trifluoromethyl)phenylethan-1-amine is expected to rise, driven by its expanding applications in life sciences. Suppliers and manufacturers are investing in scalable synthesis routes to meet this demand while adhering to stringent regulatory standards. The compound’s compatibility with green chemistry principles further enhances its marketability.

In summary, CAS No. 1213108-25-8 represents a versatile and high-value chemical entity with broad applications in pharmaceuticals and agrochemicals. Its chiral specificity, combined with the trifluoromethyl group’s unique properties, positions it as a key player in modern synthetic chemistry. As research continues to uncover new uses for this compound, its importance in industrial and academic settings is set to grow exponentially.